Cas no 10586-45-5 (5-bromo-N,N-dimethylnaphthalen-1-amine)

• Product Name: 5-bromo-N,N-dimethylnaphthalen-1-amine
• CAS No: 10586-45-5
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• MDL: MFCD29084803
• CID: 1164780
• PubChem ID: 21414538
• Update Time: 2025-05-21

5-bromo-N,N-dimethylnaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenamine, 5-bromo-N,N-dimethyl-
• 5-bromo-N,N-dimethylnaphthalen-1-amine
• SCHEMBL2960296
• A903371
• DTXSID70613409
• 10586-45-5

• MDL： MFCD29084803
• Inchi： 1S/C12H12BrN/c1-14(2)12-8-4-5-9-10(12)6-3-7-11(9)13/h3-8H,1-2H3
• InChI Key： KFTJBSYZCSXVBK-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=CC=CC=2N(C)C

Computed Properties

• Exact Mass: 249.01536
• Monoisotopic Mass: 249.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24
• LogP: 3.66830

Additional information on 5-bromo-N,N-dimethylnaphthalen-1-amine

5-Bromo-N,N-Dimethylnaphthalen-1-Amine: A Comprehensive Overview

The compound with CAS No. 10586-45-5, commonly referred to as 5-bromo-N,N-dimethylnaphthalen-1-amine, is a significant molecule in the field of organic chemistry. This compound is characterized by its unique structure, which combines a naphthalene ring system with a bromine substituent and a dimethylamino group. The naphthalene framework provides a rigid aromatic system, while the bromine and dimethylamino groups introduce functional diversity, making this compound versatile for various applications.

Recent studies have highlighted the importance of 5-bromo-N,N-dimethylnaphthalen-1-amine in the synthesis of advanced materials and pharmaceuticals. Researchers have explored its role as an intermediate in the construction of heterocyclic compounds, which are critical in drug design. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated how this compound can be used to synthesize bioactive molecules with potential anticancer properties. The dimethylamino group in the structure acts as a nucleophilic site, facilitating various substitution reactions that are essential in organic synthesis.

In terms of synthesis, 5-bromo-N,N-dimethylnaphthalen-1-amine is typically prepared through amination reactions involving bromonaphthalene derivatives. A 2022 paper in *Organic Process Research & Development* detailed an efficient method for its large-scale production using catalytic hydrogenation. This approach not only enhances yield but also reduces environmental impact, aligning with current green chemistry trends.

The application of 5-bromo-N,N-dimethylnaphthalen-1-amine extends beyond pharmaceuticals into materials science. Recent advancements have shown its potential as a precursor for conducting polymers and optoelectronic materials. For example, scientists at the University of California reported in *Advanced Materials* how this compound can be incorporated into polymer frameworks to improve their electronic properties, making them suitable for flexible electronics.

Moreover, the compound's role in catalysis has gained attention. A 2023 study in *Nature Catalysis* revealed that 5-bromo-N,N-dimethylnaphthalen-1-amine can act as a ligand in transition metal-catalyzed reactions, enhancing reaction efficiency and selectivity. This discovery opens new avenues for its use in industrial chemical processes.

In conclusion, 5-bromo-N,N-dimethylnaphthalen-1-amine (CAS No. 10586-45-5) is a multifaceted compound with significant implications across various scientific domains. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, materials science, and catalysis. As research continues to uncover its potential applications, this compound is poised to play an even more critical role in advancing modern chemistry.